Cas no 335254-69-8 (tert-Butyl (4-iodo-2-nitrophenyl)carbamate)

Technical Introduction: tert-Butyl (4-iodo-2-nitrophenyl)carbamate is a specialized organic compound featuring both a carbamate protecting group and reactive nitro and iodo substituents on an aromatic ring. The tert-butoxycarbonyl (Boc) group provides stability and selective deprotection capabilities, making it valuable in multistep synthetic routes, particularly in peptide and heterocycle chemistry. The electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the iodo moiety serves as a versatile handle for cross-coupling reactions (e.g., Suzuki, Sonogashira). This compound is particularly useful in medicinal chemistry and materials science for constructing complex scaffolds with precise functionalization. Its crystalline solid form ensures ease of handling and storage under standard conditions.
tert-Butyl (4-iodo-2-nitrophenyl)carbamate structure
335254-69-8 structure
Product Name:tert-Butyl (4-iodo-2-nitrophenyl)carbamate
CAS No:335254-69-8
MF:C11H13IN2O4
MW:364.136395215988
MDL:MFCD14635744
CID:1090386
PubChem ID:23554339
Update Time:2025-10-28

tert-Butyl (4-iodo-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-iodo-2-nitrophenyl)carbamate
    • tert-butyl N-(4-iodo-2-nitrophenyl)carbamate
    • (4-iodo-2-nitro-phenyl)-carbamic acid tert.-butyl ester
    • (4-iodo-2-nitro-phenyl)-carbamic acid tert-butyl ester
    • 1-(tert-butoxycarbonyl)amino-4-iodo-2-nitrobenzene
    • AK142972
    • SureCN5557413
    • tert-butyl 4-iodo-2-nitrophenylcarbamate
    • EN300-6201424
    • CS-D0098
    • N-Boc-4-iodo-2-nitroaniline
    • DTXSID80634928
    • 335254-69-8
    • SCHEMBL5557413
    • AKOS022175515
    • MFCD14635744
    • DB-255656
    • TERT-BUTYL(4-IODO-2-NITROPHENYL)CARBAMATE
    • SY030218
    • YJHGAFUPACBMDJ-UHFFFAOYSA-N
    • MDL: MFCD14635744
    • Inchi: 1S/C11H13IN2O4/c1-11(2,3)18-10(15)13-8-5-4-7(12)6-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
    • InChI Key: YJHGAFUPACBMDJ-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C=1)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 363.99200
  • Monoisotopic Mass: 363.99200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Boiling Point: 358.4±32.0℃/760mmHg
  • PSA: 87.64000
  • LogP: 4.08320

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tert-Butyl (4-iodo-2-nitrophenyl)carbamate Production Method

Additional information on tert-Butyl (4-iodo-2-nitrophenyl)carbamate

Introduction to Tert-Butyl (4-Iodo-2-Nitrophenyl)Carbamate and Its Significance in Modern Chemical Research

Ter-t-butyl (4-Iodo-2-nitrophenyl)carbamate, with the CAS number 335254-69-8, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various applications, including synthetic chemistry, drug development, and material science. The presence of both an iodo and a nitro group in its molecular structure makes it a versatile intermediate for numerous chemical transformations.

The significance of tert-butyl (4-iodo-2-nitrophenyl)carbamate lies in its ability to serve as a building block for more complex molecules. In recent years, researchers have been exploring its potential in the synthesis of novel pharmaceuticals and agrochemicals. The iodo group, in particular, offers a convenient handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds.

Moreover, the nitro group present in the molecule can be reduced to an amine, providing another pathway for diversification. This dual functionality makes tert-butyl (4-iodo-2-nitrophenyl)carbamate an invaluable reagent in the hands of synthetic chemists. Recent studies have demonstrated its utility in the preparation of complex heterocyclic compounds, which are known for their diverse biological activities.

In the realm of drug development, the compound has been utilized as an intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The tert-butyl carbamate moiety contributes to the stability of these intermediates, ensuring higher yields and purities during synthetic processes.

The structural features of tert-butyl (4-iodo-2-nitrophenyl)carbamate also make it a valuable candidate for material science applications. Researchers have explored its potential in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the nitro group and the electron-donating effect of the iodo substituent can be leveraged to fine-tune the electronic properties of these materials.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and properties of this compound. Molecular modeling studies have provided insights into how different functional groups interact within the molecule, predicting potential reaction pathways and outcomes with remarkable accuracy. These computational tools are indispensable for designing experiments and optimizing synthetic routes.

The pharmaceutical industry has also taken note of the potential applications of tert-butyl (4-iodo-2-nitrophenyl)carbamate. Several companies are currently engaged in research aimed at developing new drugs based on this intermediate. The ability to modify its structure allows for the creation of a wide range of derivatives with tailored biological activities. This flexibility is crucial for addressing unmet medical needs and developing treatments for diseases that are currently difficult to manage.

In conclusion, tert-butyl (4-iodo-2-nitrophenyl)carbamate, identified by its CAS number 335254-69-8, is a compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists, drug developers, and material scientists alike. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

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